1,3-Dioxooctahydroisobenzofuran-5-carboxylic acid
Catalog No.
S9101080
CAS No.
53611-01-1
M.F
C9H10O5
M. Wt
198.17 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
53611-01-1
Product Name
1,3-Dioxooctahydroisobenzofuran-5-carboxylic acid
IUPAC Name
1,3-dioxo-3a,4,5,6,7,7a-hexahydro-2-benzofuran-5-carboxylic acid
Molecular Formula
C9H10O5
Molecular Weight
198.17 g/mol
InChI
InChI=1S/C9H10O5/c10-7(11)4-1-2-5-6(3-4)9(13)14-8(5)12/h4-6H,1-3H2,(H,10,11)
InChI Key
FWHUTKPMCKSUCV-UHFFFAOYSA-N
Canonical SMILES
C1CC2C(CC1C(=O)O)C(=O)OC2=O
Hydrogen Bond Acceptor Count
5
Hydrogen Bond Donor Count
1
Exact Mass
198.05282342 g/mol
Monoisotopic Mass
198.05282342 g/mol
Heavy Atom Count
14
Dates
Modify: 2023-11-21
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